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Compound of Interest

Compound Name: Rescalure

Cat. No.: B1610670

This technical support center provides troubleshooting guides and frequently asked questions
(FAQs) for researchers, scientists, and drug development professionals utilizing Rescalure for
mating disruption of the California red scale (Aonidiella aurantii) in field trials.

Frequently Asked Questions (FAQSs)

Q1: What is Rescalure and how does it work?

Al: Rescalure is a synthetic version of the sex pheromone produced by the female California
red scale (CRS).[1] It is used in a pest control strategy known as mating disruption. The
product, such as CheckMate® CRS, is formulated in dispensers that release the pheromone
into the atmosphere, interfering with the ability of male moths to locate females for mating.[2][3]
[4] This disruption reduces the overall pest population.[2][5] Rescalure's mode of action is non-
toxic.[1]

Q2: What is the typical field life of a Rescalure dispenser?

A2: Rescalure dispensers, such as CheckMate® CRS, are designed to last for a full calendar
year with a single application.[2][3][5] Studies have shown that these dispensers can
significantly suppress male CRS captures for up to 8 months.[6][7] The active constituent,
Rescalure, has been shown to be stable for at least 12 months under ambient temperature
conditions (average of 22.2°C).[1]

Q3: What level of efficacy can be expected from Rescalure mating disruption?
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A3: Field trials with CheckMate® CRS have demonstrated significant efficacy in reducing
California red scale populations. On average, a 90% reduction in cumulative male moth
captures in pheromone traps has been observed.[6][7] Furthermore, these trials have shown
up to a 75% reduction in heavily infested fruit.[6][7]

Troubleshooting Guide
This guide addresses common challenges encountered during Rescalure field trials.
Problem 1: Lower than expected reduction in male moth trap captures.

If you are observing a minimal decrease in the number of male California red scale moths
caught in your monitoring traps within the mating disruption plot, consider the following
potential causes and solutions.
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Potential Cause

Troubleshooting Steps

Improper Dispenser Application

- Verify Dispenser Density: Ensure the correct
number of dispensers per unit area has been
applied as per the protocol (e.g., 180 dispensers
per acre for CheckMate® CRS).[2] - Check
Dispenser Placement: Dispensers should be
placed in the inner part of the tree canopy at
mid-height on a sturdy branch.[4] - Confirm
Uniform Distribution: Dispensers should be

distributed evenly throughout the treated plot.[4]

High Pest Pressure

- Initial Population Assessment: Mating
disruption is most effective against low to
moderate pest populations. If the initial CRS
density is very high, consider an initial
insecticide application to lower the population

before deploying Rescalure dispensers.[6][7]

Environmental Factors

- Extreme Temperatures: High temperatures can
increase the volatility and release rate of the
pheromone, potentially shortening the effective
life of the dispenser.[8] While specific data for
Rescalure is limited, this is a known factor for
other pheromone products. - Strong Winds:
Persistent strong winds can carry the
pheromone away from the target area, reducing
its concentration and effectiveness. Consider
reinforcing the upwind edge of the treated plot

with additional dispensers.[4]

Immigration of Mated Females

- Plot Size and Buffer Zones: Ensure that your
treated plots are sufficiently large and well-
separated from untreated areas to minimize the
influx of already mated females from outside the

treatment zone.

Problem 2: Significant fruit damage despite a reduction in trap captures.
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Observing a decrease in male moth captures but still finding unacceptable levels of fruit
damage can be perplexing. Here are some factors to investigate.

Potential Cause Troubleshooting Steps

- Synchronization with Pest Lifecycle: Rescalure
dispensers should be deployed shortly before
o o the onset of the first male flight of the target
Timing of Application ) )
generation. Applying them too late may allow a
significant number of females to mate before the

disruption takes effect.

- High-Dose Lures: The lures in your monitoring
traps may be releasing a much higher
concentration of pheromone than the

Lure Competition in Monitoring Traps dispensers, effectively "out-competing” the
disruption in the immediate vicinity of the trap
and leading to captures that do not reflect the

overall mating disruption in the plot.

- Canopy Density: In orchards with very dense

canopies, the pheromone may not be dispersing
Inadequate Coverage ] ]

effectively. Ensure dispensers are placed to

allow for adequate air circulation.

Experimental Protocols

Protocol 1: Field Trial for Evaluating Rescalure Efficacy

Objective: To determine the effectiveness of Rescalure mating disruption in reducing California
red scale populations and crop damage.

Methodology:
» Site Selection: Choose a location with a known history of California red scale infestation.

o Experimental Design:
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o Establish at least two treatments: a Rescalure-treated plot and an untreated control plot.

o Employ a Randomized Complete Block Design (RCBD) with a minimum of three to four
replications of each treatment to account for field variability.[9]

o Ensure plots are of sufficient size (e.g., at least 1-2 acres each) and are separated by a
buffer zone of at least 100 meters to prevent interference between plots.

o Dispenser Application:

o In the treated plots, apply the Rescalure dispensers (e.g., CheckMate® CRS) according
to the manufacturer's recommended rate and placement guidelines.[2][4]

» Data Collection:
o Pheromone Trap Monitoring:

» Place pheromone-baited traps in the center of each plot. A common density is one trap
per 5-20 acres.[2]

» Check traps weekly, record the number of captured male CRS moths, and replace sticky
liners as needed.[10]

o Fruit Damage Assessment:

= At key times during the season and at harvest, randomly select a predetermined
number of trees and fruit from the center of each plot to assess for CRS infestation.

» Record the percentage of infested fruit and the severity of infestation (e.g., number of
scales per fruit).

o Data Analysis:

o Use Analysis of Variance (ANOVA) to compare the mean number of captured moths and
the mean percentage of fruit damage between the Rescalure-treated and control plots.
[10]
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o A statistically significant reduction in moth captures and fruit damage in the treated plots
indicates effective mating disruption.
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Caption: Troubleshooting logic for common challenges in Rescalure field trials.
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Caption: Workflow for a Rescalure mating disruption efficacy trial.
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4 Rescalure's Mechanism of Action
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Caption: Signaling pathway illustrating Rescalure's mating disruption mechanism.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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